Cas no 1420789-63-4 (1-((5-Bromothiophen-2-yl)sulfonyl)piperazine-2-carboxylic acid hydrochloride)
1420789-63-4 structure
Product Name:1-((5-Bromothiophen-2-yl)sulfonyl)piperazine-2-carboxylic acid hydrochloride
CAS No:1420789-63-4
MF:C9H12BrClN2O4S2
MW:391.689578056335
CID:2173761
Update Time:2023-08-05
1-((5-Bromothiophen-2-yl)sulfonyl)piperazine-2-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-((5-Bromothiophen-2-yl)sulfonyl)piperazine-2-carboxylic acid hydrochloride
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- Inchi: 1S/C9H11BrN2O4S2.ClH/c10-7-1-2-8(17-7)18(15,16)12-4-3-11-5-6(12)9(13)14;/h1-2,6,11H,3-5H2,(H,13,14);1H
- InChI Key: AJYWWWBKGFCILB-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(S1)S(N1CCNCC1C(=O)O)(=O)=O.Cl
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 425
- Topological Polar Surface Area: 123
1-((5-Bromothiophen-2-yl)sulfonyl)piperazine-2-carboxylic acid hydrochloride Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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